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Introduction
The selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a

critical step in drug development. The hydrogen maleate salt, formed by the reaction of a

basic drug with maleic acid, is a frequently utilized option to enhance the physicochemical and

biopharmaceutical properties of drug candidates. The formation of a maleate salt can

significantly improve a drug's solubility, dissolution rate, stability, and manufacturability without

altering its intrinsic pharmacological activity. This document provides detailed application notes

on the use of hydrogen maleate in pharmaceutical formulations, supported by quantitative

data and comprehensive experimental protocols for characterization.

Key Applications of Hydrogen Maleate Salts
The primary advantages of converting a basic API to its hydrogen maleate salt form include:
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Enhanced Aqueous Solubility and Dissolution Rate: Many basic APIs exhibit poor solubility in

water, which can limit their oral bioavailability. The formation of a salt with a hydrophilic

counter-ion like maleate can disrupt the crystal lattice of the free base, leading to a

significant increase in aqueous solubility and a faster dissolution rate.[1]

Improved Stability: Maleate salts can exhibit greater solid-state stability compared to the free

base or other salt forms. This can be attributed to the formation of a more stable crystal

lattice, which can protect the API from degradation pathways such as oxidation or hydrolysis.

[2] However, the stability of a maleate salt can be influenced by factors such as the

microenvironmental pH within a formulation.[2]

Modified Physicochemical Properties: Salt formation with maleic acid can alter key

physicochemical properties such as melting point, hygroscopicity, and crystal habit. These

modifications can be advantageous for downstream processing and manufacturing of the

final dosage form.

Potential for Patent Extension: The creation of a novel salt form with improved properties can

be a strategy for extending the patent life of a drug.[3]

Data Presentation: Physicochemical Properties of
Maleate Salts
The following tables summarize quantitative data on the improved properties of select drugs

formulated as hydrogen maleate salts.

Table 1: Solubility of Maleate Salts Compared to Other Forms
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Drug Salt Form
Solvent/Mediu
m

Solubility
(mg/mL)

Reference(s)

Enalapril Maleate Water

Sparingly soluble

(16-25 mg/mL at

25°C)

[4]

Enalapril Maleate Ethanol Soluble [5]

Enalapril Maleate Methanol Freely soluble [5]

Enalapril Maleate PBS (pH 7.2) ~1.0 [5]

Enalapril Maleate
0.1N HCl (pH

1.2)
841.3 (mg/L) [6]

Enalapril Maleate

Phosphate buffer

(pH 6.8) + 1%

SLS

911.2 (mg/L) [6]

Irbesartan Free Base
0.1 N HCl (pH

1.2)
30.72 (µg/mL) [7]

Irbesartan Free Base
Phosphate Buffer

(pH 6.8)
19.78 (µg/mL) [7]

Amlodipine Besylate pH 1.2 0.38 [8]

Amlodipine Besylate pH 4.5 0.31 [8]

Amlodipine Besylate pH 6.8 0.11 [8]

Carfenazine Maleate DMSO Slightly Soluble [9]

Carfenazine Maleate Methanol Slightly Soluble [9]

Note: Comprehensive comparative solubility data for maleate salts versus their corresponding

free bases is not always publicly available in a standardized format. The data presented for

amlodipine besylate provides a benchmark for a commonly used salt form.

Table 2: Dissolution Profile of Maleate Salts
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Drug Salt Form
Dissolution
Medium

Time
(minutes)

%
Dissolved

Reference(s
)

Amlodipine
Maleate/Besy

late

pH 1.2, 4.5,

6.8
30

94-99%

(Bioequivalen

t)

[10]

Amlodipine Besylate
pH 1.2 and

4.5
15 > 85% [8]

Amlodipine Besylate pH 6.8 30 > 85% [8]

Irbesartan Free Base
0.1 N HCl

(pH 1.2)
120 46.03% [7]

Irbesartan Free Base

Phosphate

Buffer (pH

6.8)

120 22.31% [7]

Note: Bioequivalence studies between amlodipine maleate and amlodipine besylate suggest

similar dissolution profiles, as dissolution is a key factor influencing bioavailability.[11]

Table 3: Stability of Maleate Salts

Drug Salt Form
Stress
Condition

Observation Reference(s)

Enalapril Maleate
Aqueous

Solution

Susceptible to

cyclization and

hydrolysis

[4]

Basic Drug (I) Maleate

Tablet

(microenvironme

ntal pH 4.3)

Conversion to

free base and

volatilization

[2]

Basic Drug (I) Maleate

Tablet with Citric

Acid

(microenvironme

ntal pH <3.0)

Stable for >3

years
[2]
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Experimental Protocols
The following are detailed protocols for the characterization of hydrogen maleate salts in

pharmaceutical formulations.

Equilibrium Solubility Determination (Shake-Flask
Method)
This protocol determines the thermodynamic equilibrium solubility of a compound.[12][13]

Materials:

Test compound (hydrogen maleate salt and free base)

Relevant aqueous buffers (e.g., pH 1.2, 4.5, 6.8) and purified water

Scintillation vials or glass flasks with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PVDF)

Analytical balance

Validated analytical method (e.g., HPLC-UV, UPLC-MS)

Procedure:

Add an excess amount of the test compound to a vial containing a known volume of the

desired solvent (e.g., 10 mg of compound to 2 mL of buffer). The presence of undissolved

solid is essential to ensure saturation.

Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C

or 37 °C).
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Shake the vials at a constant speed (e.g., 150 rpm) for a predetermined period (typically 24-

72 hours) to ensure equilibrium is reached.

After incubation, visually inspect the vials to confirm the presence of undissolved solid.

Centrifuge the samples at a high speed (e.g., 14,000 rpm for 15 minutes) to pellet the

undissolved solid.

Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter into a

clean vial.

Dilute the filtered sample with the appropriate mobile phase for analysis.

Quantify the concentration of the dissolved compound using a validated analytical method.

Express the solubility in mg/mL or mol/L.

Dissolution Testing (USP Apparatus 2 - Paddle Method)
This protocol evaluates the in vitro dissolution rate of a solid dosage form.[14][15][16]

Materials:

USP Dissolution Apparatus 2 (Paddle Apparatus)

Dissolution vessels (typically 1000 mL)

Paddles

Water bath with temperature control

Solid dosage forms (e.g., tablets or capsules)

Dissolution medium (e.g., 900 mL of 0.1 N HCl, pH 4.5 acetate buffer, or pH 6.8 phosphate

buffer)

Syringes and cannula for sampling

Syringe filters
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Validated analytical method (e.g., UV-Vis spectrophotometry or HPLC)

Procedure:

Prepare the dissolution medium and deaerate it.

Assemble the dissolution apparatus and place the specified volume of the dissolution

medium in each vessel.

Equilibrate the medium to 37 ± 0.5 °C.

Set the paddle rotation speed to the specified rate (e.g., 50 or 75 rpm).

Carefully drop one dosage unit into each vessel, ensuring it settles at the bottom center.

Start the apparatus timer.

At predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw an aliquot of the

medium from a zone midway between the surface of the medium and the top of the paddle

blade, not less than 1 cm from the vessel wall.

Immediately filter the samples.

Replace the withdrawn volume with fresh, pre-warmed dissolution medium if necessary.

Analyze the filtered samples for the concentration of the dissolved API using a validated

analytical method.

Calculate the cumulative percentage of the drug released at each time point.

Solid-State Characterization
DSC is used to measure the thermal properties of a sample, such as melting point and phase

transitions.[17][18][19]

Materials:

Differential Scanning Calorimeter
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DSC pans (e.g., aluminum) and lids

Crimper for sealing pans

Analytical balance

Inert purge gas (e.g., nitrogen)

Procedure:

Accurately weigh 2-10 mg of the sample into a DSC pan.

Seal the pan using a crimper. Prepare an empty sealed pan as a reference.

Place the sample and reference pans in the DSC cell.

Set the instrument parameters: temperature range (e.g., 25 °C to 300 °C), heating rate (e.g.,

10 °C/min), and purge gas flow rate (e.g., 50 mL/min).

Run the analysis and record the heat flow as a function of temperature.

Analyze the resulting thermogram to determine melting points (onset and peak

temperatures) and other thermal events.

TGA measures changes in the mass of a sample as a function of temperature, which is useful

for determining the presence of solvates or hydrates and assessing thermal stability.[4][9]

Materials:

Thermogravimetric Analyzer

TGA sample pans (e.g., platinum or ceramic)

Analytical balance

Inert purge gas (e.g., nitrogen)

Procedure:
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Tare the TGA pan.

Accurately weigh 5-15 mg of the sample into the pan.

Place the pan in the TGA furnace.

Set the instrument parameters: temperature range (e.g., 25 °C to 400 °C), heating rate (e.g.,

10 °C/min), and purge gas flow rate.

Run the analysis and record the mass change as a function of temperature.

Analyze the resulting thermogram to identify weight loss steps corresponding to desolvation,

dehydration, or decomposition.

XRPD is used to identify the crystalline phase of a solid material and to detect polymorphism.

[20][21][22]

Materials:

X-Ray Powder Diffractometer

Sample holder

Spatula

Mortar and pestle (if particle size reduction is needed)

Procedure:

Ensure the sample has a fine, uniform particle size. If necessary, gently grind the sample

using a mortar and pestle.

Carefully pack the powdered sample into the sample holder, ensuring a flat and smooth

surface.

Place the sample holder in the diffractometer.
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Set the instrument parameters: X-ray source (e.g., Cu Kα), voltage, current, scan range

(e.g., 2° to 40° 2θ), and scan speed or step size/time.

Run the analysis to obtain the diffraction pattern.

Compare the resulting diffractogram with reference patterns to identify the crystalline form.

DVS measures the hygroscopicity of a material by monitoring its mass change in response to

controlled changes in relative humidity (RH).[23][24][25]

Materials:

Dynamic Vapor Sorption Analyzer

Microbalance

Sample pan

Procedure:

Place a small amount of the sample (e.g., 10-20 mg) onto the DVS sample pan.

Set the instrument parameters: temperature (e.g., 25 °C) and RH program (e.g., a stepwise

increase from 0% to 90% RH and then a decrease back to 0% RH, with defined equilibrium

criteria at each step).

Start the analysis. The instrument will automatically expose the sample to the programmed

RH levels and record the mass change over time.

Analyze the resulting sorption and desorption isotherms to classify the hygroscopicity of the

material and to identify any humidity-induced phase changes.

Visualizations
Experimental and Logical Workflows
The following diagrams illustrate the workflows for salt screening and selection, and the

subsequent characterization of the chosen salt form.
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Caption: Workflow for Salt Screening and Selection.
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Caption: Comprehensive Characterization of the Selected Maleate Salt.

Conclusion
The use of hydrogen maleate as a counter-ion is a valuable and widely employed strategy in

pharmaceutical development to improve the properties of basic drug substances. By forming a

maleate salt, researchers can often overcome challenges related to poor solubility, dissolution,

and stability, thereby enhancing the potential for successful clinical development. The protocols

and data presented in this document provide a framework for the systematic evaluation and

characterization of hydrogen maleate salts in pharmaceutical formulations. A thorough

understanding of the physicochemical and biopharmaceutical properties of the selected salt

form is paramount to ensuring the development of a safe, effective, and robust drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1247457/docs#application-of-hydrogen-
maleate-in-pharmaceutical-formulations-detailed-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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